2,3,3',4,4',5,5'-Heptabromobiphenyl
Overview
Description
2,3,3',4,4',5,5'-Heptabromobiphenyl (HBB) is an organic compound that is used in a variety of scientific research applications. It is a halogenated biphenyl compound composed of two benzene rings linked by a single bond, with seven bromine atoms attached to the rings. HBB is a colorless, odorless, crystalline solid at room temperature and is soluble in organic solvents such as ether and chloroform. HBB is a highly versatile compound with a wide range of applications in research, including in the fields of chemistry, biochemistry, and biology.
Scientific Research Applications
Flame Retardant Contribution : It is a significant contributor to the hyperkeratotic activity of Firemaster, a flame retardant (Orti et al., 1983).
Enzyme Induction : It acts as a phenobarbitone-type microsomal enzyme inducer (Parkinson et al., 1980).
Antiestrogenic Effects : Hydroxy-PCBs, which include this compound, have shown antiestrogenic effects in vitro (Moore et al., 1997).
Non-Mutagenic at Certain Levels : No mutagenic effects were detected at specific dose levels in Chinese hamster V79 cells and WB rat liver cells (Kavanagh et al., 1985).
Applications in Liquid Crystal Displays : The polyimides produced from related compounds have potential applications as retardation layers in liquid crystal displays (Harris et al., 1996).
Toxicological Studies : It has been studied for its toxicological effects, particularly in relation to other polybrominated biphenyls (Moore et al., 1979).
Environmental Impact : The compound has been identified in various environmental samples, such as marine mammal blubber and human milk, indicating its wide distribution (Vetter et al., 2007).
Mechanism of Action
Biochemical Pathways
The affected pathways involve the metabolism of xenobiotics, which are foreign substances in the body . The activation of the CYP1A1 gene, for example, leads to the production of enzymes that play a crucial role in the metabolism of xenobiotics . The downstream effects of these pathways include the biochemical and toxic effects of halogenated aromatic hydrocarbons .
Pharmacokinetics
Given its chemical structure and properties, it is likely to have low water solubility . This could impact its bioavailability and distribution within the body.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,3,3’,4,4’,5,5’-Heptabromobiphenyl. For instance, the compound’s persistence in the environment and its use as a flame retardant in various products can lead to its widespread distribution . This can result in prolonged exposure and potential bioaccumulation in organisms, influencing its action and effects.
properties
IUPAC Name |
1,2,3,4-tetrabromo-5-(3,4,5-tribromophenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H3Br7/c13-6-1-4(2-7(14)10(6)17)5-3-8(15)11(18)12(19)9(5)16/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXWDAVSERCQYSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)Br)Br)C2=CC(=C(C(=C2Br)Br)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H3Br7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00237253 |
Source
|
| Record name | 1,1'-Biphenyl, 2,3,3',4,4',5,5'-heptabromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00237253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
706.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88700-06-5 |
Source
|
| Record name | 2,3,3',4,4',5,5'-Heptabromobiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088700065 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,1'-Biphenyl, 2,3,3',4,4',5,5'-heptabromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00237253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,3',4,4',5,5'-HEPTABROMOBIPHENYL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PF8LB2K89B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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